4-methoxy-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C22H29N3O4S/c1-24-10-9-18-15-17(3-8-21(18)24)22(25-11-13-29-14-12-25)16-23-30(26,27)20-6-4-19(28-2)5-7-20/h3-8,15,22-23H,9-14,16H2,1-2H3
• InChI Key: KBNLREKLVBRHDC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=CC=C(C=C3)OC)N4CCOCC4
• Molecular Formula: C22H29N3O4S
• Molecular Weight: 431.6 g/mol

Description

4-methoxy-N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)benzenesulfonamide, also known as MI-773, is a small molecule inhibitor that has been widely studied for its potential in cancer treatment. It is a member of the family of MDM2 inhibitors, which target the MDM2 protein that regulates the activity of the tumor suppressor protein p53. MI-773 has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

• Photodynamic Therapy for Cancer Treatment : A study by Pişkin, Canpolat, and Öztürk (2020) describes the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds, including derivatives similar to the query compound, exhibit significant potential as Type II photosensitizers in photodynamic therapy for cancer treatment due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

• PI3K Inhibitors for Pulmonary Fibrosis and Cough Treatment : Norman (2014) evaluates the use of phosphatidylinositol 3-kinase inhibitors, structurally similar to the query compound, for treating idiopathic pulmonary fibrosis and cough. The study discusses the potential of these inhibitors, highlighting the significance of benzenesulfonamide derivatives in respiratory treatments (Norman, 2014).

• Cognitive Enhancement in Aging : A study by Hirst et al. (2006) investigates SB-399885, a compound with a similar structure to the query compound, as a potent and selective 5-HT6 receptor antagonist. It demonstrates cognitive-enhancing properties in aged rats, indicating the potential therapeutic utility of such compounds in disorders characterized by cognitive deficits (Hirst et al., 2006).

• Potential Therapeutics for Alzheimer’s Disease : Abbasi et al. (2018) synthesize a new series of sulfonamides derived from 4-methoxyphenethylamine, demonstrating their inhibitory effects on acetylcholinesterase. These findings suggest that such compounds could be used as lead structures for designing more potent acetylcholinesterase inhibitors, potentially beneficial in Alzheimer’s disease treatment (Abbasi et al., 2018).

• Structural Studies of Benzenesulfonamide Derivatives : Rodrigues et al. (2015) examine the crystal structures of benzenesulfonamide derivatives, including those with methoxy groups. These structural studies are crucial for understanding the molecular interactions and properties of these compounds (Rodrigues et al., 2015).